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Compound of Interest

Compound Name: 2-Methylhexanamide

Cat. No.: B1654000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and estimated physical

properties of 2-Methylhexanamide. Due to a lack of experimentally determined data for this

specific compound, this report leverages data from its straight-chain analog, hexanamide, to

provide reasonable estimates. This document also outlines detailed, standard experimental

protocols for the determination of these properties.

Core Physical Properties
The physical characteristics of 2-Methylhexanamide are crucial for its handling, formulation,

and application in research and development. The following table summarizes the computed

data available for 2-Methylhexanamide and the experimental data for the closely related

compound, hexanamide, which serves as a practical estimate.
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Physical Property
2-Methylhexanamide
(Computed)

Hexanamide
(Experimental)

Molecular Weight 129.20 g/mol 115.18 g/mol

Molecular Formula C₇H₁₅NO C₆H₁₃NO

Melting Point No Data Available 101 °C[1]

Boiling Point No Data Available 255 °C at 760 mmHg[1]

Density No Data Available 0.999 g/cm³ at 20 °C[1]

Water Solubility No Data Available
Slightly soluble (0.1 to 1

mg/mL at 15 °C)[2][3]

XLogP3 1.6 1.3

Hydrogen Bond Donor Count 1 1

Hydrogen Bond Acceptor

Count
1 1

Note: The presence of a methyl group in 2-Methylhexanamide may lead to slight deviations

from the experimental values of hexanamide. Generally, branching can slightly lower melting

and boiling points compared to the straight-chain analogue.

Experimental Protocols
The following sections detail standard laboratory procedures for the synthesis of 2-
Methylhexanamide and the determination of its key physical properties.

A general and robust method for the synthesis of amides is the condensation of a carboxylic

acid with an amine. For 2-Methylhexanamide, this would involve the reaction of 2-

methylhexanoic acid with ammonia or an ammonia equivalent.

General Procedure for Amidation:[4][5][6][7]

Reaction Setup: To a solution of 2-methylhexanoic acid (1 equivalent) in a suitable aprotic

solvent (e.g., dichloromethane or acetonitrile), a coupling agent (e.g.,

dicyclohexylcarbodiimide (DCC) or thionyl chloride) is added at 0 °C.
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Amine Addition: A solution of an amine (e.g., ammonia or an ammonium salt, 1.1

equivalents) is then added dropwise to the reaction mixture.

Reaction Progression: The reaction is allowed to warm to room temperature and stirred for a

specified time (typically 2-24 hours), with progress monitored by thin-layer chromatography

(TLC).

Workup: Upon completion, the reaction mixture is filtered to remove any precipitated

byproducts. The filtrate is then washed sequentially with a dilute acid solution (e.g., 1 N HCl),

a dilute basic solution (e.g., saturated NaHCO₃), and brine.

Purification: The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and

the solvent is removed under reduced pressure. The crude product is then purified by

recrystallization or column chromatography to yield pure 2-Methylhexanamide.

Standard laboratory methods for determining the physical properties of organic compounds are

described below.

2.2.1. Melting Point Determination:[8][9][10][11][12]

Sample Preparation: A small amount of the purified, solid 2-Methylhexanamide is finely

powdered and packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus.

Measurement: The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the

expected melting point.

Data Recording: The temperature at which the first liquid appears and the temperature at

which the entire sample becomes a clear liquid are recorded as the melting point range. A

sharp melting point range (typically ≤ 1 °C) is indicative of a pure compound.

2.2.2. Boiling Point Determination:[13][14][15][16][17]

Sample Preparation: A small amount of liquid 2-Methylhexanamide is placed in a small test

tube or fusion tube.
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Capillary Inversion: A capillary tube, sealed at one end, is placed inverted into the liquid.

Heating: The assembly is heated in a heating block or Thiele tube.

Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the

capillary tube. The heat is then removed.

Data Recording: The temperature at which the liquid just begins to re-enter the capillary tube

is recorded as the boiling point.

2.2.3. Solubility Determination:[18][19][20][21][22]

Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol, acetone,

diethyl ether, hexane) are selected.

Procedure: A small, measured amount of 2-Methylhexanamide (e.g., 10 mg) is added to a

test tube containing a measured volume of the solvent (e.g., 1 mL).

Observation: The mixture is agitated vigorously for a set period. The solubility is observed

and can be qualitatively described (e.g., soluble, partially soluble, insoluble). For quantitative

measurement, the amount of solute that dissolves in a given amount of solvent at a specific

temperature is determined. The "like dissolves like" principle suggests that 2-
Methylhexanamide will have limited solubility in highly polar solvents like water and greater

solubility in less polar organic solvents.

Logical Workflow for Property Determination
The following diagram illustrates the logical workflow for the synthesis and characterization of

2-Methylhexanamide.
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Caption: Workflow for Synthesis and Physical Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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